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Compound of Interest

Compound Name: Amylcinnamaldehyde

CAS No.: 78605-96-6

Cat. No.: B3429889

Get Quote

Introduction

Amylcinnamaldehyde, a synthetic fragrance compound with a characteristic jasmine-like

scent, is widely used in cosmetics, perfumes, and other consumer products.[1][2] Its chemical

structure, 2-benzylideneheptanal, gives rise to a distinct spectroscopic profile that is crucial for

its identification, characterization, and quality control.[3][4] This technical guide provides an in-

depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data of amylcinnamaldehyde, along with detailed experimental protocols

for acquiring such data. This document is intended for researchers, scientists, and

professionals in the fields of chemistry and drug development.

Spectroscopic Data
The following tables summarize the key spectroscopic data for amylcinnamaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

0.91 t 3H CH₃ (amyl chain)

1.32-1.45 m 4H CH₂ (amyl chain)

1.55-1.65 m 2H CH₂ (amyl chain)

2.45 t 2H CH₂ (allylic)

7.18 s 1H Vinylic CH

7.30-7.45 m 5H Aromatic CH

9.45 s 1H Aldehyde CHO

Solvent: CDCl₃, Frequency: 400 MHz[5]

¹³C NMR (Carbon-13 NMR) Data
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Chemical Shift (δ) ppm Assignment

14.0 CH₃ (amyl chain)

22.5 CH₂ (amyl chain)

28.3 CH₂ (amyl chain)

29.3 CH₂ (amyl chain)

31.7 CH₂ (amyl chain)

128.6 Aromatic CH

129.2 Aromatic CH

130.1 Aromatic CH

134.7 Aromatic C (quaternary)

143.5 Vinylic C (quaternary)

151.2 Vinylic CH

191.7 Aldehyde C=O

Solvent: CDCl₃[4][5]

Infrared (IR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.guidechem.com/encyclopedia/amylcinnamaldehyde-dic2649.html
https://www.guidechem.com/dictionary/en/122-40-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Intensity Assignment

3050-3020 m Aromatic C-H stretch

2955-2850 s Aliphatic C-H stretch

2820, 2720 m
Aldehyde C-H stretch (Fermi

resonance)

1685 s
C=O stretch (conjugated

aldehyde)

1625 s C=C stretch (alkene)

1600, 1495, 1450 m Aromatic C=C stretch

750, 690 s
C-H bend (monosubstituted

benzene)

Technique: Liquid Film[5]

Mass Spectrometry (MS)
m/z Relative Intensity Assignment

202 M⁺ Molecular Ion

145 [M-C₄H₉]⁺

129 [M-C₅H₁₁]⁺

117

115

91 [C₇H₇]⁺ (Tropylium ion)

Technique: Electron Ionization (EI)[6][7]

Experimental Protocols
The following are general methodologies for acquiring the spectroscopic data presented above.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

NMR spectrometer (e.g., Bruker AC-300)[3]

NMR tubes

Deuterated solvent (e.g., CDCl₃)

Amylcinnamaldehyde sample

Tetramethylsilane (TMS) as an internal standard

Procedure:

Sample Preparation: Dissolve approximately 10-20 mg of amylcinnamaldehyde in 0.5-0.7

mL of deuterated chloroform (CDCl₃) containing 0.03% TMS in a clean, dry NMR tube.

Instrument Setup:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity.

Tune the probe for the desired nucleus (¹H or ¹³C).

¹H NMR Acquisition:

Set the spectral width, acquisition time, and number of scans.

Acquire the spectrum using a standard pulse sequence.

¹³C NMR Acquisition:
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Set the appropriate spectral width and acquisition time.

Use a proton-decoupled pulse sequence to simplify the spectrum.

Acquire the spectrum, typically requiring a larger number of scans than ¹H NMR.

Data Processing:

Apply Fourier transformation to the raw data.

Phase the spectrum and perform baseline correction.

Calibrate the chemical shift scale using the TMS signal (0 ppm).

Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in amylcinnamaldehyde.

Materials:

FTIR spectrometer[3]

Salt plates (e.g., NaCl or KBr) or an ATR accessory

Amylcinnamaldehyde sample

Procedure (Liquid Film Method):

Sample Preparation: Place a drop of liquid amylcinnamaldehyde onto one salt plate.

Gently place a second salt plate on top to create a thin liquid film between the plates.

Background Spectrum: Run a background spectrum with the empty sample compartment to

account for atmospheric CO₂ and H₂O.

Sample Spectrum: Place the salt plate assembly in the spectrometer's sample holder.
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Acquisition: Acquire the IR spectrum over the desired wavenumber range (typically 4000-400

cm⁻¹).

Data Processing: The software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of

amylcinnamaldehyde.

Materials:

Mass spectrometer with an electron ionization (EI) source[6]

Gas chromatograph (GC) for sample introduction (GC-MS)

Helium carrier gas

Amylcinnamaldehyde sample

Solvent (e.g., dichloromethane or hexane)

Procedure (GC-MS):

Sample Preparation: Prepare a dilute solution of amylcinnamaldehyde in a volatile solvent.

Instrument Setup:

Set the GC oven temperature program to ensure separation from any impurities.

Set the injector temperature and transfer line temperature.

Set the MS parameters, including the ionization energy (typically 70 eV for EI), mass

range, and scan speed.

Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.
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Separation and Ionization: The sample is vaporized and separated on the GC column. As

amylcinnamaldehyde elutes from the column, it enters the ion source of the mass

spectrometer where it is ionized by electron impact.

Mass Analysis: The resulting ions are separated by the mass analyzer according to their

mass-to-charge ratio (m/z).

Detection: The detector records the abundance of each ion.

Data Processing: The software generates a mass spectrum, which is a plot of relative ion

abundance versus m/z.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like amylcinnamaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b3429889/docs?utm_src=pdf-body#spectroscopic-data-of-amylcinnamaldehyde-a-technical-guide
https://www.benchchem.com/product/b3429889/docs?utm_src=pdf-body#spectroscopic-data-of-amylcinnamaldehyde-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

Conclusion

Amylcinnamaldehyde Sample

Dissolution in Solvent
(e.g., CDCl3, Hexane)

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

(GC-MS)

NMR Spectra
(Chemical Shifts, Coupling)

IR Spectrum
(Functional Groups)

Mass Spectrum
(Molecular Weight, Fragmentation)

Structural Elucidation &
Characterization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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